Cas no 392-61-0 (2,4-Difluoro-1,3,5-trimethylbenzene)

• Product Name: 2,4-Difluoro-1,3,5-trimethylbenzene
• CAS No: 392-61-0
• MF: C₉H₁₀F₂
• MW: 156.172509670258
• CID: 321820
• PubChem ID: 223117
• Update Time: 2025-06-11

2,4-Difluoro-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,2,4-difluoro-1,3,5-trimethyl-
• 2,4-difluoro-1,3,5-trimethylbenzene
• NSC-10358
• 2,4-difluoro-1,3,5-trimethyl benzene
• DTXSID10278859
• 392-61-0
• 79348-72-4
• CS-0452062
• 2,4-Difluoro-1,3,5-trimethylbenzene radical ion(1+)
• 2,4-DIFLUOROMESITYLENE
• C9H10F2
• AKOS024258442
• SCHEMBL16707523
• 2,4-Difluoro-1,3,5-trimethyl-benzene
• BS-25057
• A856453
• MFCD18074339
• NSC10358
• DB-292237
• 2,4-Difluoro-1,3,5-trimethylbenzene

• Inchi： 1S/C9H10F2/c1-5-4-6(2)9(11)7(3)8(5)10/h4H,1-3H3
• InChI Key： NVFSIQSIVNEENG-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(C)=C(C=1C)F

Computed Properties

• Exact Mass: 156.0751
• Monoisotopic Mass: 156.07505664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,4-Difluoro-1,3,5-trimethylbenzene

Comprehensive Overview of 2,4-Difluoro-1,3,5-trimethylbenzene (CAS No. 392-61-0)

2,4-Difluoro-1,3,5-trimethylbenzene (CAS No. 392-61-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two fluorine atoms and three methyl groups attached to a benzene ring. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 2,4-Difluoro-1,3,5-trimethylbenzene is C₉H₁₀F₂, and its molecular weight is approximately 158.17 g/mol. The compound is typically a colorless liquid with a characteristic aromatic odor. Its boiling point is around 147°C at atmospheric pressure, and it has a density of about 0.97 g/cm³ at room temperature. These properties make it suitable for use in a wide range of applications, from the synthesis of more complex organic molecules to the development of advanced materials.

In the realm of organic synthesis, 2,4-Difluoro-1,3,5-trimethylbenzene serves as an important building block due to its reactivity and stability. The presence of fluorine atoms can significantly influence the electronic properties of the molecule, making it useful in the synthesis of fluorinated compounds with unique functionalities. For instance, recent studies have explored the use of this compound in the development of novel fluorinated polymers with enhanced thermal stability and chemical resistance.

The pharmaceutical industry has also shown interest in 2,4-Difluoro-1,3,5-trimethylbenzene. Fluorinated compounds are known for their ability to improve the pharmacological properties of drugs, such as their bioavailability and metabolic stability. Research has indicated that derivatives of this compound can be used as intermediates in the synthesis of potential therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry highlighted the use of 2,4-Difluoro-1,3,5-trimethylbenzene-derived compounds in the development of new anti-cancer drugs with improved efficacy and reduced side effects.

In addition to its applications in pharmaceuticals and materials science, 2,4-Difluoro-1,3,5-trimethylbenzene has been studied for its potential use in environmental chemistry. Fluorinated compounds are known for their resistance to degradation and their ability to persist in the environment. However, recent research has focused on developing methods to safely degrade these compounds to mitigate their environmental impact. A study published in Environmental Science & Technology demonstrated that certain microbial strains can effectively break down fluorinated compounds like 2,4-Difluoro-1,3,5-trimethylbenzene, providing insights into sustainable waste management practices.

The safety and handling of 2,4-Difluoro-1,3,5-trimethylbenzene are critical considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound and storing it in well-ventilated areas away from sources of heat or ignition.

In conclusion, 2,4-Difluoro-1,3,5-trimethylbenzene (CAS No. 392-61-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable intermediate in organic synthesis and a promising candidate for the development of advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.